molecular formula C17H14Cl2O3 B8677086 4-(2',4'-Dichlorobiphenylyl)-2-methyl-4-oxobutanoic acid

4-(2',4'-Dichlorobiphenylyl)-2-methyl-4-oxobutanoic acid

Cat. No.: B8677086
M. Wt: 337.2 g/mol
InChI Key: SRNLROGJALPNSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2',4'-Dichlorobiphenylyl)-2-methyl-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H14Cl2O3 and its molecular weight is 337.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14Cl2O3

Molecular Weight

337.2 g/mol

IUPAC Name

4-[2-(2,4-dichlorophenyl)phenyl]-2-methyl-4-oxobutanoic acid

InChI

InChI=1S/C17H14Cl2O3/c1-10(17(21)22)8-16(20)14-5-3-2-4-12(14)13-7-6-11(18)9-15(13)19/h2-7,9-10H,8H2,1H3,(H,21,22)

InChI Key

SRNLROGJALPNSQ-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)C1=CC=CC=C1C2=C(C=C(C=C2)Cl)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution is prepared by adding 33.4 g dichlorobiphenyl (0.15 moles) and 18.0 g methylsuccinic acid anhydride (0.15 moles) to 100 ml carbon disulfide. The solution is cooled to 10° C. and is treated portionwise, under stirring, with 24.0 g anhydrous aluminum chloride (0.18 moles) at a rate such that the temperature of the reaction mixture does not exceed 15° C. The mixture is stirred for an additional 4 hours at 20° C. and is then decomposed by pouring into a mixture of 350 ml water and 175 ml concentrated hydrochloric acid. Carbon disulfide is distilled off and the residue is washed with 1,2-dichloroethane (2×100 ml and 1×100 ml). The extracts are combined and washed with a 5% aqueous sodium hydroxide solution (5×75 ml) and water (1×75 ml). The alkaline extracts and aqueous washings are combined, filtered with active carbon, and the clear filtrate is acidified to a strong acid with 50% sulfuric acid. The precipitate is separated, washed with water, and purified by crystallization from 95 ml of 65% acetic acid. The yield is 19.3 g (38.0% of theoretical yield) of the title compound with a melting point of 155°-157° C.
Quantity
33.4 g
Type
reactant
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step Two
Quantity
175 mL
Type
reactant
Reaction Step Three
Name
Quantity
350 mL
Type
solvent
Reaction Step Three

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